Cas no 13232-09-2 (Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester)
13232-09-2 structure
Product Name:Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester
CAS No:13232-09-2
MF:C10H23O4P
MW:238.260984659195
CID:1230049
PubChem ID:13866500
Update Time:2025-04-20
Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester
- tert-butyl dipropan-2-yl phosphate
- 13232-09-2
- DTXSID00551542
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- Inchi: 1S/C10H23O4P/c1-8(2)12-15(11,13-9(3)4)14-10(5,6)7/h8-9H,1-7H3
- InChI Key: AXMZWQNKFWPACY-UHFFFAOYSA-N
- SMILES: P(=O)(OC(C)C)(OC(C)C)OC(C)(C)C
Computed Properties
- Exact Mass: 238.13349
- Monoisotopic Mass: 238.13339621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
- LogP: 3.75960
Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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